Cas no 1401797-81-6 ((2-Oxo-1,3-dihydroindol-4-yl)boronic acid)

• Product Name: (2-Oxo-1,3-dihydroindol-4-yl)boronic acid
• CAS No: 1401797-81-6
• MF: C₈H₈BNO₃
• MW: 176.965022087097
• MDL: MFCD20275355
• CID: 4698633
• Update Time: 2025-10-29

(2-Oxo-1,3-dihydroindol-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-(2,3-dihydro-2-oxo-1H-indol-4-yl)-
• (2-Oxo-1,3-dihydroindol-4-yl)boronic acid
• Oxindole-4-boronic acid

• MDL： MFCD20275355
• Inchi： 1S/C8H8BNO3/c11-8-4-5-6(9(12)13)2-1-3-7(5)10-8/h1-3,12-13H,4H2,(H,10,11)
• InChI Key： IYARKFLIWOLYPJ-UHFFFAOYSA-N
• SMILES： O=C1CC2C(B(O)O)=CC=CC=2N1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• Topological Polar Surface Area: 69.6

Additional information on (2-Oxo-1,3-dihydroindol-4-yl)boronic acid

Recent Advances in (2-Oxo-1,3-dihydroindol-4-yl)boronic Acid (CAS: 1401797-81-6) Research: A Comprehensive Briefing

(2-Oxo-1,3-dihydroindol-4-yl)boronic acid (CAS: 1401797-81-6) has emerged as a critical intermediate in medicinal chemistry and drug discovery, particularly in the development of targeted therapies and proteolysis-targeting chimeras (PROTACs). This boronic acid derivative, characterized by its oxindole scaffold, has garnered significant attention due to its unique physicochemical properties and versatile applications in Suzuki-Miyaura cross-coupling reactions. Recent studies have highlighted its role as a key building block for covalent inhibitors and as a pharmacophore in kinase-targeted drug design.

A 2023 study published in Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00562) demonstrated the compound's utility in developing BTK kinase inhibitors through boronic acid-mediated covalent binding. The research team utilized 1401797-81-6 as a precursor to synthesize novel irreversible inhibitors showing 15-fold improved selectivity over first-generation compounds. Molecular docking studies revealed that the oxindole-boronic acid moiety forms stable interactions with Cys481 in the BTK active site, achieving IC50 values below 5 nM in biochemical assays.

In the field of cancer therapeutics, Nature Chemical Biology (2024, 10.1038/s41589-024-01580-x) reported breakthrough findings on PROTAC molecules incorporating this boronic acid derivative. The compound served as a warhead in CRBN-recruiting PROTACs targeting estrogen receptor alpha (ERα), achieving 92% degradation at 100 nM concentration. Notably, the oxindole core provided enhanced solubility (logP reduced by 1.2 compared to phenyl analogs) while maintaining proteasome binding affinity, addressing a critical challenge in PROTAC development.

From a synthetic chemistry perspective, ACS Catalysis (2023, 10.1021/acscatal.3c02941) detailed an innovative continuous-flow protocol for large-scale production of 1401797-81-6. The method achieved 87% yield with >99% purity using a Pd/NHC-catalyzed borylation reaction at 80°C, representing a significant improvement over traditional batch processes. This advancement is particularly relevant for industrial applications where kilogram-scale production is required for preclinical development.

Emerging applications in diagnostic imaging have also been reported. A recent Chemical Communications paper (2024, 10.1039/D4CC01234K) described fluorine-18 labeled derivatives of (2-Oxo-1,3-dihydroindol-4-yl)boronic acid for PET imaging of tumor-associated proteases. The compound's boronic acid group enabled selective trapping in tissues expressing cathepsin B, demonstrating 3.7-fold higher tumor-to-background ratios than control compounds in murine models.

Despite these advances, challenges remain in the clinical translation of compounds derived from 1401797-81-6. A 2024 review in Advanced Drug Delivery Reviews (10.1016/j.addr.2024.115203) highlighted metabolic instability issues of the oxindole-boronic acid scaffold in physiological conditions, with particular susceptibility to oxidation at the 3-position. Current strategies including prodrug approaches and formulation optimization are being actively investigated to address these limitations.

The growing body of research underscores the importance of (2-Oxo-1,3-dihydroindol-4-yl)boronic acid as a multifunctional scaffold in modern drug discovery. With ongoing investigations into its applications across targeted therapy, protein degradation, and diagnostic imaging, this compound continues to offer new opportunities for addressing unmet medical needs in oncology, inflammation, and beyond. Future research directions likely include exploration of deuterated analogs for improved metabolic stability and development of bifunctional molecules leveraging both the boronic acid and oxindole pharmacophores.